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Compound of Interest

1,2-DIIODO-4,5-
(DIHEXYLOXY)BENZENE

Cat. No.: B1179106

Compound Name:

An In-Depth Technical Guide to 1,2-Diiodo-4,5-(dihexyloxy)benzene

Introduction

1,2-Diiodo-4,5-(dihexyloxy)benzene is an aromatic organic compound that belongs to the
class of dialkoxy-substituted diiodobenzenes. While specific literature on the dihexyloxy
derivative is scarce, its structural analogues with varying alkyl chain lengths (such as
dimethoxy, dioctyloxy, and didodecyloxy) are well-documented. These compounds are of
significant interest to researchers in materials science and organic synthesis. They serve as
crucial building blocks for the creation of advanced organic-electronic materials, including
conjugated polymers and discotic mesophases, which are foundational to applications in
organic light-emitting diodes (OLEDS), organic photovoltaics (OPVs), and sensors.

The synthetic utility of 1,2-diiodo-4,5-(dihexyloxy)benzene and its analogues stems from the
two iodine atoms positioned ortho to each other on the benzene ring. These iodine atoms are
excellent leaving groups in various palladium-catalyzed cross-coupling reactions, such as
Suzuki, Heck, and particularly Sonogashira couplings. This allows for the programmed and
sequential introduction of different molecular fragments, enabling the construction of complex,
extended 1t-conjugated systems with tailored electronic and photophysical properties. This
guide provides a comprehensive overview of the synthesis, properties, and key applications of
this class of compounds, drawing on data from its closely related analogues.

Chemical Properties and Data
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The properties of 1,2-diiodo-4,5-(dihexyloxy)benzene can be inferred from its structure and
from the known data of its analogues. The two hexyloxy side chains confer solubility in
common organic solvents, a critical property for solution-based processing of derived polymers
and materials.

1,2-Diiodo-4,5- 3 1,2-Diiodo-4,5- B
) 1,2-Diiodo-4,5- ) 1,2-Diiodo-4,5-
(dihexyloxy)be . di-n- .
Property dimethoxyben (didodecyloxy)
nzene (Target octyloxybenze
zene[1][2] benzene[3]
Compound) ne
Molecular
CisHzsl202 CsHsl202[1][2] C22H361202 C30H521202[3]
Formula
) 389.96 g/mol [1]
Molecular Weight  530.22 g/mol 2] 586.33 g/mol 698.54 g/mol
CAS Number Not available 110190-08-4[2] 248277-14-7 181144-60-5[3]
Expected to be a ) )
) White to yellow White to yellow B
Appearance white to yellow Not specified
) powder powder
solid
Melting Point Not available Not available Not available Not available

Synthesis of 1,2-Diiodo-4,5-dialkoxybenzenes

The general and most common method for synthesizing 1,2-diiodo-4,5-dialkoxybenzenes is
through the direct electrophilic iodination of the corresponding 1,2-dialkoxybenzene precursor.
The electron-donating nature of the alkoxy groups activates the aromatic ring, facilitating the
substitution of two iodine atoms at the ortho positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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